Cas no 2418717-40-3 (3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid)

3-{(tert-Butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and fine chemical applications. Its structure features both a Boc-protected amino group and a formyl group, enabling selective functionalization under mild conditions. The tert-butoxycarbonyl (Boc) moiety offers stability during synthetic transformations while allowing deprotection under acidic conditions. The formyl group serves as a reactive handle for further derivatization, such as condensation or reduction reactions. The methyl substituent enhances steric control in subsequent reactions. This compound is particularly useful in peptidomimetics and heterocyclic synthesis, where its balanced reactivity and protective group compatibility streamline multi-step processes. Its crystalline nature facilitates purification and handling in laboratory settings.
3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid structure
2418717-40-3 structure
Product Name:3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid
CAS No:2418717-40-3
MF:C14H17NO5
MW:279.288484334946
CID:5679484
PubChem ID:165775400
Update Time:2025-10-17

3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[(tert-butoxy)carbonyl]amino}-5-formyl-4-methylbenzoic acid
    • 2418717-40-3
    • EN300-26627210
    • 3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid
    • Inchi: 1S/C14H17NO5/c1-8-10(7-16)5-9(12(17)18)6-11(8)15-13(19)20-14(2,3)4/h5-7H,1-4H3,(H,15,19)(H,17,18)
    • InChI Key: RWJSGXTWDFCRKD-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(C(=O)O)C=C(C=O)C=1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 279.11067264g/mol
  • Monoisotopic Mass: 279.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 92.7Ų

3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26627210-1g
3-{[(tert-butoxy)carbonyl]amino}-5-formyl-4-methylbenzoic acid
2418717-40-3
1g
$0.0 2023-09-12
Enamine
EN300-26627210-1.0g
3-{[(tert-butoxy)carbonyl]amino}-5-formyl-4-methylbenzoic acid
2418717-40-3 95.0%
1.0g
$0.0 2025-03-20

Additional information on 3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid

Recent Advances in the Application of 3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid (CAS: 2418717-40-3) in Chemical Biology and Pharmaceutical Research

The compound 3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid (CAS: 2418717-40-3) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This briefing provides an overview of the latest research developments involving this compound, highlighting its structural significance, synthetic utility, and potential therapeutic applications. The tert-butoxycarbonyl (Boc) protected amino group and the formyl functionality render this molecule a versatile building block for further chemical modifications, particularly in the design of targeted drug candidates.

Recent studies have demonstrated the efficacy of 2418717-40-3 as a precursor in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 publication in the Journal of Medicinal Chemistry reported its use in developing allosteric modulators for oncology targets, where the formyl group was strategically employed in reductive amination reactions to generate diverse compound libraries. The Boc-protected amino group provided crucial stability during the synthetic sequence while allowing for selective deprotection when needed.

In the field of antibody-drug conjugates (ADCs), researchers have utilized 3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid as a linker precursor. The compound's carboxylic acid moiety enables conjugation to antibody carriers, while the formyl group serves as a handle for subsequent payload attachment. A recent patent application (WO202318765) describes improved stability profiles of ADCs incorporating derivatives of this compound, suggesting enhanced therapeutic windows compared to conventional linker systems.

Structural analyses published in ACS Chemical Biology (2023) reveal that the methyl group at the 4-position of the benzoic acid scaffold contributes significantly to the metabolic stability of derived compounds. This feature has been exploited in the development of protease-resistant peptide mimetics, where 2418717-40-3 serves as a core structural element. Molecular modeling studies indicate that the steric bulk of the tert-butoxycarbonyl group helps maintain optimal conformation for target binding while minimizing off-target interactions.

The compound has also found applications in chemical biology probes for studying post-translational modifications. Its aldehyde functionality enables selective labeling of lysine residues in proteins, as demonstrated in recent Nature Chemical Biology work (2024). Researchers have developed bifunctional probes incorporating 3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid that simultaneously capture and identify protein substrates of specific modifying enzymes, opening new avenues for understanding disease mechanisms at the molecular level.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of 2418717-40-3 production. A Green Chemistry publication (2024) describes an optimized three-step synthesis with 78% overall yield, addressing previous challenges in the formylation step. This development is particularly significant for industrial-scale applications where consistent supply of high-quality material is crucial for drug development programs.

Looking forward, the unique structural features of 3-{(tert-butoxy)carbonylamino}-5-formyl-4-methylbenzoic acid position it as a valuable tool in emerging areas such as targeted protein degradation and covalent inhibitor design. Several preclinical candidates derived from this scaffold are currently under evaluation, with particular interest in its application for undruggable targets in oncology and neurodegenerative diseases. The compound's versatility suggests it will remain an important building block in medicinal chemistry for the foreseeable future.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd